[(2E,4E)-hexa-2,4-dienyl] 2-(oxolan-2-yl)-1,3-thiazole-5-carboxylate

• IUPAC Name: [(2E,4E)-hexa-2,4-dienyl] 2-(oxolan-2-yl)-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C14H17NO3S/c1-2-3-4-5-8-18-14(16)12-10-15-13(19-12)11-7-6-9-17-11/h2-5,10-11H,6-9H2,1H3/b3-2+,5-4+
• InChI Key: AVCROYGSOLERTE-MQQKCMAXSA-N
• Canonical SMILES: CC=CC=CCOC(=O)C1=CN=C(S1)C2CCCO2
• Isomeric SMILES: C/C=C/C=C/COC(=O)C1=CN=C(S1)C2CCCO2
• Molecular Formula: C14H17NO3S
• Molecular Weight: 279.36 g/mol

Description

[(2E,4E)-hexa-2,4-dienyl] 2-(oxolan-2-yl)-1,3-thiazole-5-carboxylate is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of [(2E,4E)-hexa-2,4-dienyl] 2-(oxolan-2-yl)-1,3-thiazole-5-carboxylate is not fully understood. However, it is believed to exert its effects by inhibiting the activity of certain enzymes and proteins involved in various metabolic pathways. It has also been shown to induce apoptosis in cancer cells, thereby inhibiting their growth and proliferation.
Biochemical and Physiological Effects:
[(2E,4E)-hexa-2,4-dienyl] 2-(oxolan-2-yl)-1,3-thiazole-5-carboxylate has been shown to exhibit various biochemical and physiological effects. It has been found to exhibit potent antibacterial and antifungal activity against various strains of bacteria and fungi. It has also been shown to possess significant antioxidant activity, which can help protect against oxidative stress and damage. In addition, it has been shown to exhibit anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

[(2E,4E)-hexa-2,4-dienyl] 2-(oxolan-2-yl)-1,3-thiazole-5-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high yields. It is also stable under a wide range of conditions, making it suitable for various experimental setups. However, it has some limitations, including its relatively high cost and limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on [(2E,4E)-hexa-2,4-dienyl] 2-(oxolan-2-yl)-1,3-thiazole-5-carboxylate. One area of interest is its potential use as a therapeutic agent for the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. Further studies are needed to elucidate its mechanism of action and optimize its pharmacological properties for clinical use. Another area of interest is its potential use in the development of new antibacterial and antifungal agents. Further research is needed to explore its activity against various strains of bacteria and fungi and to optimize its potency and selectivity.

Synthesis Methods

[(2E,4E)-hexa-2,4-dienyl] 2-(oxolan-2-yl)-1,3-thiazole-5-carboxylate can be synthesized using a multi-step process involving various reagents and catalysts. The synthesis process involves the reaction of 2-oxo-2-(2-oxo-2-phenylethyl) ethyl 2-(oxolan-2-yl) acetate with 2-aminothiazole in the presence of a base and a catalyst.

Scientific Research Applications

[(2E,4E)-hexa-2,4-dienyl] 2-(oxolan-2-yl)-1,3-thiazole-5-carboxylate has shown potential applications in various fields of scientific research. It has been studied extensively for its antibacterial, antifungal, and antioxidant properties. It has also been investigated for its potential use as a therapeutic agent for the treatment of cancer, diabetes, and Alzheimer's disease.